Cas no 874804-02-1 (2-[4-(Trifluoromethyl)phenoxy]acetonitrile)
![2-[4-(Trifluoromethyl)phenoxy]acetonitrile structure](https://ossimg.kuujia.com/scimg/875000/874804-02-1x500.png)
874804-02-1 structure
Product Name:2-[4-(Trifluoromethyl)phenoxy]acetonitrile
CAS No:874804-02-1
MF:C9H6F3NO
MW:201.14525270462
MDL:MFCD06409077
CID:69209
PubChem ID:2777573
Update Time:2025-04-18
2-[4-(Trifluoromethyl)phenoxy]acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(Trifluoromethyl)phenoxy]acetonitrile
- DTXSID40380570
- AKOS008952347
- SCHEMBL4441776
- 2-(4-(Trifluoromethyl)phenoxy)acetonitrile
- MFCD06409077
- (4-trifluoromethyl-phenoxy)-acetonitrile
- 874804-02-1
- CS-0358674
-
- MDL： MFCD06409077
- Inchi： 1S/C9H6F3NO/c10-9(11,12)7-1-3-8(4-2-7)14-6-5-13/h1-4H,6H2
- InChI Key： BCHCMLGDPHKUDZ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)OCC#N)(F)F
Computed Properties
- Exact Mass: 201.04014830g/mol
- Monoisotopic Mass: 201.04014830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 33Ų
2-[4-(Trifluoromethyl)phenoxy]acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB532467-1 g |
(4-Trifluoromethyl-phenoxy)-acetonitrile |
874804-02-1 | 1g |
€452.00 | 2023-02-01 | ||
| Apollo Scientific | PC446173-1g |
[4-(Trifluoromethyl)phenoxy]acetonitrile |
874804-02-1 | 95+% | 1g |
£283.00 | 2023-09-01 | |
| abcr | AB532467-1g |
(4-Trifluoromethyl-phenoxy)-acetonitrile; . |
874804-02-1 | 1g |
€452.00 | 2025-04-15 | ||
| abcr | AB532467-5g |
(4-Trifluoromethyl-phenoxy)-acetonitrile; . |
874804-02-1 | 5g |
€1408.60 | 2025-04-15 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429344-1g |
2-(4-(Trifluoromethyl)phenoxy)acetonitrile |
874804-02-1 | 98% | 1g |
￥2419.00 | 2024-04-27 | |
| Ambeed | A988371-1g |
2-(4-(Trifluoromethyl)phenoxy)acetonitrile |
874804-02-1 | 97% | 1g |
$871.0 | 2025-04-16 |
2-[4-(Trifluoromethyl)phenoxy]acetonitrile Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
874804-02-1 (2-[4-(Trifluoromethyl)phenoxy]acetonitrile) Related Products
- 402-52-8(4-(Trifluoromethyl)anisole)
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- 17061-88-0(Benzene, 1-(2-propynyloxy)-3-(trifluoromethyl)-)
- 87014-30-0(Benzene, 1-(2,2,2-trifluoroethoxy)-4-(trifluoromethyl)-)
- 178987-11-6(1-propoxy-3-(trifluoromethyl)benzene)
- 2145-31-5(2-(3-(Trifluoromethyl)phenoxy)acetonitrile)
- 826990-68-5(2-Butynenitrile, 4-[3-(trifluoromethyl)phenoxy]-)
- 29969-15-1(Ethanamine,2-[3-(trifluoromethyl)phenoxy]-)
- 874804-01-0(Acetonitrile,2-[2-(trifluoromethyl)phenoxy]-)
- 63878-78-4(Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)-)
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